Palladium-catalyzed carbocyclization–cross-coupling reactions of two different allenic moieties: synthesis of 3-(buta-1,3-dienyl) carbazoles and mechanistic insights†

Chemical Communications Pub Date: 2012-05-24 DOI: 10.1039/C2CC32015K

Abstract

A palladium-catalyzed chemo-, regio- and stereoselective carbocyclization–cross-coupling sequence of two different α-allenols to afford 3-(E-buta-1,3-dienyl) carbazoles is reported.

Graphical abstract: Palladium-catalyzed carbocyclization–cross-coupling reactions of two different allenic moieties: synthesis of 3-(buta-1,3-dienyl) carbazoles and mechanistic insights
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